molecular formula C10H13N3O2 B8763685 tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate

tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate

Cat. No.: B8763685
M. Wt: 207.23 g/mol
InChI Key: VPWXBRYJNRVTLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate is a useful research compound. Its molecular formula is C10H13N3O2 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N3O2

Molecular Weight

207.23 g/mol

IUPAC Name

tert-butyl 4-(cyanomethyl)pyrazole-1-carboxylate

InChI

InChI=1S/C10H13N3O2/c1-10(2,3)15-9(14)13-7-8(4-5-11)6-12-13/h6-7H,4H2,1-3H3

InChI Key

VPWXBRYJNRVTLP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1C=C(C=N1)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4-bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester (1.0 g, 3.5 mmol) in DMSO (25 mL) was added potassium cyanide (0.228 g, 3.5 mmol), and the reaction was stirred for 15 minutes at room temperature. The mixture was poured into H2O and extracted with EtOAc. The combined organic layers were dried and concentrated to give the title compound, along with some starting material and the unbrominated starting material from the previous step. The material was dissolved in DMSO (10 mL), and potassium cyanide (0.100 g, 1.5 mmol) was added. The reaction was stirred for 1 hour at room temperature, and then worked-up, dried, and concentrated to give the title compound, contaminated with a small amount of 4-methyl-pyrazole-1-carboxylic acid tert-butyl ester.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.228 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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